1-methyl-4-{3-[1-(2-naphthylmethyl)-3-piperidinyl]propanoyl}piperazine

• IUPAC Name: 1-(4-methylpiperazin-1-yl)-3-[1-(naphthalen-2-ylmethyl)piperidin-3-yl]propan-1-one
• InChI: InChI=1S/C24H33N3O/c1-25-13-15-27(16-14-25)24(28)11-9-20-5-4-12-26(18-20)19-21-8-10-22-6-2-3-7-23(22)17-21/h2-3,6-8,10,17,20H,4-5,9,11-16,18-19H2,1H3
• InChI Key: MYXZFMCCSGUWPV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CCC2CCCN(C2)CC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C24H33N3O
• Molecular Weight: 379.5 g/mol

Description

MPP is a piperazine derivative that has been synthesized and studied for its potential use as a therapeutic agent. It is a selective dopamine D2 receptor antagonist, which means it can block the effects of dopamine in certain areas of the brain. This property has led to its investigation in the treatment of various neurological disorders, including schizophrenia and Parkinson's disease.

Mechanism of Action

The mechanism of action of MPP is believed to be related to its ability to block dopamine D2 receptors in certain areas of the brain. Dopamine is a neurotransmitter that plays a role in a variety of functions, including movement, motivation, and reward. By blocking dopamine D2 receptors, MPP can reduce the effects of dopamine in these areas, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
MPP has been shown to have a variety of biochemical and physiological effects. It can reduce the activity of dopamine neurons in the brain, leading to a decrease in dopamine release. It can also affect the activity of other neurotransmitters, including serotonin and norepinephrine. In addition, MPP has been shown to have effects on various physiological systems, including the cardiovascular and immune systems.

Advantages and Limitations for Lab Experiments

MPP has several advantages for use in lab experiments. It is a selective dopamine D2 receptor antagonist, which means it can be used to study the effects of dopamine in specific areas of the brain. It is also relatively easy to synthesize, making it readily available for research purposes. However, there are also some limitations to its use. MPP has a relatively short half-life, which means it may need to be administered frequently in experiments. In addition, its effects may be influenced by factors such as age, sex, and genetics.

Future Directions

There are several potential future directions for research on MPP. One area of interest is its potential use in the treatment of other neurological disorders, such as bipolar disorder and addiction. Another area of interest is the development of more selective dopamine D2 receptor antagonists, which could lead to more targeted and effective treatments for various disorders. Additionally, further research is needed to understand the long-term effects of MPP and its potential for use in clinical settings.
In conclusion, MPP is a chemical compound that has been extensively studied for its potential therapeutic applications. Its selective dopamine D2 receptor antagonism has led to its investigation in the treatment of various neurological disorders. While there are advantages and limitations to its use in lab experiments, there are also several potential future directions for research on this compound.

Synthesis Methods

The synthesis of MPP involves several steps, including the reaction of 1-(2-naphthylmethyl)-3-piperidinol with 3-(4-methylpiperazin-1-yl)propanoyl chloride in the presence of a base. The resulting product is then treated with methyl iodide to yield 1-methyl-4-{3-[1-(2-naphthylmethyl)-3-piperidinyl]propanoyl}piperazine.

Scientific Research Applications

MPP has been extensively studied for its potential therapeutic applications. It has been investigated as a treatment for schizophrenia, with studies showing that it can reduce symptoms such as delusions and hallucinations. It has also been studied for its potential use in the treatment of Parkinson's disease, with some studies suggesting that it may improve motor function.